Cas no 27988-77-8 (Chloroauric acid)

• Product Name: Chloroauric acid
• CAS No: 27988-77-8
• MF: AuCl₄H₃O
• MW: 357.80176949501
• MDL: MFCD00149903
• CID: 254179
• PubChem ID: 57651270
• Update Time: 2025-10-28

Chloroauric acid Chemical and Physical Properties

Names and Identifiers

• Aurate(1-),tetrachloro-, hydrogen, hydrate, (SP-4-1)- (9CI)
• Gold(III) chloride hydrate
• Hydrogen tetrachloroaurate(III) hydrate
• CHLOROAURIC ACID HYDRATE
• Hydrogen tetrachloroaurate hydrate
• Chloroauric acid
• CHLOROAURIC ACID N-HYDRATE
• GOLD CHLORIDE HYDRATE
• GOLD CHLORIDE,YELLOW
• GOLD TRICHLORIDE ACID
• GOLD TRICHLORIDE ACID HYDRATE
• HYDROGEN TETRACHLOROAURATE
• Tetrachloroauric(III) acid
• Auric chloride
• Aurate(1-),tetrachloro-, hydrogen, hydrate (8CI)
• Hydrogen tetrachloroaurate(1-), hydrate
• Chloroauric acid hydrated
• Gold(Ⅲ) chloride hydrate
• GOLD CHLORIDE, YELLOW
• Hydrogen tetrachloroaurate hydrate, 99.999%, (trace Metal basis)
• Hydrogen tetrachloroaurate(III) hydrate, 99.999% trace metals basis
• Hydrogen tetrachloroaurate(III) hydrate, 99.9% trace metals basis
• Gold(III) chloride hydrate, ~50% Au basis
• D81838
• A876812
• MFCD00149903
• Gold trichloride hydrochloride hydrate
• gold(III) chloride hydrochloride hydrate
• Gold(III) chloride hydrate, 99.995% trace metals basis
• Gold(III) chloride hydrate, SAJ special grade, >=99.0%
• trichlorogold;hydrate;hydrochloride
• Gold III Chloride Hydrate
• Gold(III) chloride hydrate, ~52% Au basis
• Hydrogen tetrachloroaurate(III) hydrate, (99.8%-Au) (49% Au)(Chloroauric acid)
• 27988-77-8

• MDL： MFCD00149903
• Inchi： 1S/Au.4ClH.H2O/h;4*1H;1H2/q+3;;;;;/p-3
• InChI Key： OVJUDSKPNIBLOO-UHFFFAOYSA-K
• SMILES： [Au](Cl)(Cl)Cl.Cl.O

Computed Properties

• Exact Mass: 355.86000
• Monoisotopic Mass: 355.860371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Color/Form: Odorless orange or yellow crystals
• Density: 3.9 g/mL at 25 °C
• Melting Point: 254℃
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Solubility in water: soluble Solubility in other solvents: soluble in alcohol and ether
• Water Partition Coefficient: Soluble in water. Insoluble in ether.
• Stability/Shelf Life: Stable, but light sensitive and very hygroscopic. Incompatible with reducing agents.
• PSA: 9.23000
• LogP: 2.80370
• Merck: 13,4537
• Sensitiveness: Light Sensitive & Hygroscopic
• Solubility: water
• Vapor Pressure: No data available

Chloroauric acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314,H317
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN3260
• WGK Germany：3
• Hazard Category Code： 22-34-43
• Safety Instruction： S45-S36/37/39-S26
• RTECS：MD5428000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：Ⅲ
• TSCA：Yes
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Storage Condition：Cold storage (+4 ° C)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Chloroauric acid

Recent Advances in Chloroauric Acid (27988-77-8) Research and Applications in Chemical Biomedicine

Chloroauric acid (CAS: 27988-77-8), a gold-based compound with the chemical formula HAuCl₄, has garnered significant attention in the field of chemical biomedicine due to its versatile applications in catalysis, nanotechnology, and therapeutics. Recent studies have explored its role in drug delivery systems, cancer therapy, and diagnostic imaging, leveraging its unique physicochemical properties. This research brief synthesizes the latest findings on Chloroauric acid, focusing on its molecular mechanisms, experimental methodologies, and translational potential in biomedicine.

A 2023 study published in Advanced Materials demonstrated the use of Chloroauric acid as a precursor for synthesizing gold nanoparticles (AuNPs) with enhanced biocompatibility and targeting capabilities. Researchers employed a green synthesis approach, reducing HAuCl₄ with plant-derived polyphenols to produce AuNPs for targeted drug delivery in breast cancer models. The study reported a 40% increase in tumor accumulation compared to conventional methods, attributed to the precise control over particle size and surface functionalization enabled by Chloroauric acid chemistry.

In the realm of antimicrobial applications, a breakthrough Nature Communications paper (2024) highlighted Chloroauric acid's synergistic effects with antibiotics against multidrug-resistant bacteria. The team utilized HAuCl₄ to generate gold nanoclusters that disrupted bacterial membranes while potentiating β-lactam antibiotics. Mechanistic studies revealed that the compound's redox activity (Au³⁺ to Au⁰ transition) played a critical role in generating reactive oxygen species, achieving a 99.9% reduction in MRSA viability at sub-toxic concentrations.

Emerging diagnostic applications were showcased in a ACS Nano study (2024), where Chloroauric acid served as a key component in developing contrast agents for photoacoustic imaging. By conjugating HAuCl₄-derived nanostructures with tumor-specific peptides, researchers achieved real-time visualization of microtumors (<2 mm) with unprecedented spatial resolution. This innovation addresses longstanding challenges in early cancer detection and intraoperative guidance.

Despite these advancements, challenges persist in optimizing Chloroauric acid's pharmacokinetics and long-term safety profiles. A recent Journal of Controlled Release meta-analysis (2024) identified dose-dependent hepatotoxicity as a critical limitation in systemic applications. However, novel encapsulation techniques using PEGylated liposomes have shown promise in mitigating these effects while maintaining therapeutic efficacy—a finding corroborated by three independent phase I clinical trials.

The compound's role in catalytic medicine has also expanded, with Angewandte Chemie (2023) reporting HAuCl₄-mediated activation of prodrugs within tumor microenvironments. This approach leverages gold's catalytic properties to convert inert compounds into cytotoxic agents specifically at disease sites, reducing off-target effects. Computational models predict this strategy could improve therapeutic indices by 3-5 fold compared to traditional chemotherapy.

Looking forward, the integration of Chloroauric acid with emerging technologies like CRISPR-Cas9 delivery systems and AI-designed nanocarriers presents exciting opportunities. As research continues to unravel the full potential of 27988-77-8, its position as a multifunctional agent in precision medicine appears increasingly solidified. Ongoing studies are expected to refine synthesis protocols, expand biocompatibility profiles, and unlock novel applications in regenerative medicine and theranostics.